Thia fatty acids
Thioglycolic acid, a key compound in the field of chemistry and pharmaceuticals, is an organic compound with a thiocarbonyl group (-C=S) attached to a hydroxyl group (-OH). It is a colorless to slightly yellowish liquid with a distinctive odor. This versatile acid is widely used as a precursor for various thiols, sulfides, and other sulfur-containing compounds in the synthesis of pharmaceuticals, polymers, and surfactants.
Thioglycolic acid serves as an important reagent in organic synthesis due to its thiol-forming capability under certain conditions. It can be readily reduced to form corresponding thiol derivatives, which are crucial intermediates in the production of thiols and dithiols used in various applications such as drug design, surface coatings, and adhesives.
In addition, thioglycolic acid is also utilized in the development of chelating agents, where its ability to form stable complexes with metal ions makes it valuable for applications like metal ion sequestration and catalysis. Its unique properties make thioglycolic acid a vital component in multiple industries, from pharmaceuticals to materials science.

Structure | Chemical Name | CAS | MF |
---|---|---|---|
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Calcium a-Hydroxy-γ-Methylmercaptobutyrate | 4857-44-7 | C5H10O3S |
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4-methanesulfonyl-2-methylbutanoic acid | 1247899-44-0 | C6H12O4S |
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3-[(2-methylpropan-2-yl)oxycarbonylamino]-5-methylsulfanylpentanoic acid | 1822958-38-2 | C11H21NO4S |
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Butanoic acid, 4-sulfo- | 62605-67-8 | C4H8O5S |
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2-sulfobutanoic acid | 1314977-78-0 | C4H7ClO4S |
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1-(Mercaptomethyl)cyclopropaneacetic Acid | 162515-68-6 | C6H10O2S |
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(2R)-2-Hydroxy-4-(methylthio)butanoic Acid Calcium Salt | 71597-86-9 | C5H10O3S.1/2CA |
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2-(1,4-dithian-2-yl)acetic acid | 933690-72-3 | C6H10O2S2 |
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2,3-Dimercaptosuccinic acid | 2418-14-6 | C4H6O4S2 |
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4-Cyano-4-(ethylsulfanylthiocarbonyl)sulfanylpentanoic Acid | 1137725-46-2 | C9H13NO2S3 |
Related Literature
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M. Belén Jiménez,Victoria Alcázar,Rafael Peláez,Francisca Sanz,Ángel L. Fuentes de Arriba,M. Cruz Caballero Org. Biomol. Chem., 2012,10, 1181-1185
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Lei Liu,Di Cui,Shuran Zhang,Wei Xie,Chan Yao,Yanhong Xu Dalton Trans., 2023,52, 2762-2769
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A. F. Dexter,N. L. Fletcher,R. G. Creasey,F. Filardo,M. W. Boehm,K. S. Jack RSC Adv., 2017,7, 27260-27271
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Sevgi Aydin-Gunbatar,Betul Ekiz-Kiran,Elif Selcan Oztay Chem. Educ. Res. Pract., 2020,21, 1063-1082
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Yaoyao Liu,Jingjing Xu,Yi Tao,Teng Fang,Wenbin Du Analyst, 2020,145, 3297-3305
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Huiping Wu,Libao Chen,Yuejiao Chen Sustainable Energy Fuels, 2021,5, 5656-5671
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Jae Ho Baek,Jungho Jae RSC Adv., 2022,12, 860-868
Recommended suppliers
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